2-Bromo-4,5-dihydrobenzo[b]thieno[2,3-d]oxepine

• Molecular Formula: C12H9BrOS
• Molecular Weight: 281.17 g/mol
• IUPAC Name: 2-bromo-4,5-dihydrothieno[3,2-d][1]benzoxepine
• InChI: InChI=1S/C12H9BrOS/c13-11-7-8-5-6-14-10-4-2-1-3-9(10)12(8)15-11/h1-4,7H,5-6H2
• InChI Key: JHXWBGPJCKYPNL-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC=CC=C2C3=C1C=C(S3)Br

Description

2-Bromo-4,5-dihydrobenzo[b]thieno[2,3-d]oxepine is a useful research compound. Its molecular formula is C12H9BrOS and its molecular weight is 281.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 4,5-dihydrobenzo[b]thieno[2,3-d]oxepine (440 mg, 2.2 mmol) and acetic acid (10 ml) in dichloromethane (10 ml) at 0° C., was added N-bromosuccinimide in portions. Reaction mixture was stirred for 18 hours, allowing solution to raise to room temperature before being concentrated in-vacuo. Residue was dissolved in ethyl acetate and sat. sodium carbonate solution. Organic phase was washed with water and brine, dried (Na2SO4) and concentrated in-vacuo to give 2-bromo-4,5-dihydrobenzo[b]thieno[2,3-d]oxepine.